Cas no 143183-03-3 (S-2-BENZOTHIAZOLYL(Z)-2-(2-AMINOTHIAZOL-4-YL)-2-TRITYLOXYIMINOTHIOACETATE(BAEM))

S-2-BENZOTHIAZOLYL(Z)-2-(2-AMINOTHIAZOL-4-YL)-2-TRITYLOXYIMINOTHIOACETATE(BAEM) Properties

Names and Identifiers

• S-2-BENZOTHIAZOLYL(Z)-2-(2-AMINOTHIAZOL-4-YL)-2-TRITYLOXYIMINOTHIOACETATE(BAEM)
• (Z)-2-(2-Aminothiazol-4-yl)-2-trityloxyiminothioacetic acid benzothiazole ester
• 2-mercaptobenzothiazolyl (z)-2-(2-aminothiazol-4-yl)-2-trityloxyiminoacetate
• (Benzothiazol-2-yl)-(Z)-2-Trityimino-2-(2-Aminothiazol-4-yl)Thioac etate
• 2-Mercaptobenzothiazolyl-(Z)-2-(2-Aminothiazol-4-Yl)-2-Trityloxyiminoacetate
• Benzothiazol-2-yl)-(Z)-2-trityloxyimino -2-(2-Aminothiazole-4-yl-)-Thioacetate
• (Benzothiazol-2-yl)-(Z)-2-tritylimino-2-(2-aminothiazol-4-yl)thioacetate
• (Benzothiazol-2-yl)-(Z)-2-trityloxyimino-2-(2-aminothiazole-4-yl)-thioacetate
• (Z)-S-Benzo[d]thiazol-2-yl 2-(2-aminothiazol-4-yl)-2-((trityloxy)imino)ethanethioate
• BAEM
• BTATA
• AS-74062
• EC 700-114-7
• S-(1,3-benzothiazol-2-yl) (2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-trityloxyiminoethanethioate
• SCHEMBL13926071
• S-1,3-benzothiazol-2-yl (2Z)-(2-amino-1,3-thiazol-4-yl)((trityloxy)imino)ethanethioate
• AC-5574
• J-502664
• AKOS015963050
• 143183-03-3
• A808033
• (2Z)-2-(2-amino-1,3-thiazol-4-yl)-1-(1,3-benzothiazol-2-ylsulfanyl)-2-[(triphenylmethoxy)imino]ethan-1-one
• (Z)-O-benzo[d]thiazol-2-yl 2-(2-aminothiazol-4-yl)-2-((trityloxy)imino)ethanethioate
• (Z)-S-Benzo[d]thiazol-2-yl2-(2-aminothiazol-4-yl)-2-((trityloxy)imino)ethanethioate
• +Expand

• MDL： MFCD08063826
• InChIKey： UYVFYQGIARQHJC-LSWMGQQCSA-N
• Inchi： 1S/C31H22N4O2S3/c32-29-33-25(20-39-29)27(28(38)36-30-34-24-18-10-11-19-26(24)40-30)35-37-31(21-12-4-1-5-13-21,22-14-6-2-7-15-22)23-16-8-3-9-17-23/h1-20H,(H2,32,33)/b35-27-
• SMILES： C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)O/N=C(/C4=CSC(=N)N4)\C(=O)SC5=NC6=CC=CC=C6S5

Computed Properties

• Exact Mass: 578.09000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 9
• Monoisotopic Mass: 578.09
• Heavy Atom Count: 40
• Complexity: 827
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.8
• Topological Polar Surface Area: 172A^2

Experimental Properties

• LogP: 8.03540
• PSA: 171.19000
• Refractive Index: 1.721
• Boiling Point: 520°Cat760mmHg
• Flash Point: 268.3°C
• Density: 1.557